N-phenyl-1-(pyridin-4-yl)piperidin-4-amine

• IUPAC Name: N-phenyl-1-pyridin-4-ylpiperidin-4-amine
• InChI: InChI=1S/C16H19N3/c1-2-4-14(5-3-1)18-15-8-12-19(13-9-15)16-6-10-17-11-7-16/h1-7,10-11,15,18H,8-9,12-13H2
• InChI Key: SLDOUVWYXSDFHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC=CC=C2)C3=CC=NC=C3
• Molecular Formula: C16H19N3
• Molecular Weight: 253.34 g/mol

Description

“N-phenyl-1-(pyridin-4-yl)piperidin-4-amine” is a compound with a molecular weight of 253.35. It belongs to the class of phenylpyrazoles, which are compounds containing a phenylpyrazole skeleton, consisting of a pyrazole bound to a phenyl group.

Molecular Structure Analysis

The InChI code for “N-phenyl-1-(pyridin-4-yl)piperidin-4-amine” is 1S/C16H19N3/c1-2-4-14(5-3-1)18-15-8-12-19(13-9-15)16-6-10-17-11-7-16/h1-7,10-11,15,18H,8-9,12-13H2. The intercalated molecules were placed between SO3H groups of the host layers. Their mutual positions and orientations were solved by molecular simulation methods.

Scientific Research Applications

Certainly! Let’s delve into the scientific research applications of N-phenyl-1-(pyridin-4-yl)piperidin-4-amine . This compound, also known as EN300-70576 , has a CAS number of 1094484-20-4 and a molecular weight of 253.35 g/mol . Here are six unique applications:

• Neuropharmacology and Drug Discovery

  • Results : Enhanced receptor affinity, neuroprotective effects, or altered neurotransmitter release.

• Anticancer Properties

  • Results : Reduced cancer cell proliferation, increased apoptosis, or tumor regression.

• Enzyme Inhibition

  • Results : Reduced enzyme activity, altered substrate processing, or improved collagen stability.

• Metal Chelation and Antioxidant Properties

  • Results : Enhanced metal complex stability, reduced oxidative stress, or protection against free radicals.